Cas no 120984-76-1 (2-Bromo-3-methylpyrazine)

• Product Name: 2-Bromo-3-methylpyrazine
• CAS No: 120984-76-1
• MF: C₅H₅BrN₂
• MW: 173.010599851608
• MDL: MFCD08705769
• CID: 63527
• PubChem ID: 12457513
• Update Time: 2025-06-22

2-Bromo-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methylpyrazine
• Pyrazine,2-bromo-3-methyl-
• PYRAZINE, 2-BROMO-3-METHYL-
• PubChem18035
• 2-bromo-3-methyl-pyrazine
• 2-bromanyl-3-methyl-pyrazine
• NDBBGCAETKIKIC-UHFFFAOYSA-N
• CB0077
• RP23522
• PB10597
• EN000864
• BC004331
• SY023914
• AB0054130
• Z3979
• 4CH-
• 2,4,7-Triamino-6-phenylteridine
• AKOS006290277
• Z1198181977
• CS-W021604
• AC-5186
• A804631
• 120984-76-1
• FT-0684020
• J-508234
• DTXSID70499048
• BB 0258511
• MFCD08705769
• SCHEMBL1434348
• EN300-267631
• DS-11648
• DTXCID40449858
• DB-061842
• ALBB-016244

• MDL： MFCD08705769
• Inchi： 1S/C5H5BrN2/c1-4-5(6)8-3-2-7-4/h2-3H,1H3
• InChI Key： NDBBGCAETKIKIC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 171.96400
• Monoisotopic Mass: 171.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8

Experimental Properties

• Boiling Point: 194.8°C at 760 mmHg
• PSA: 25.78000
• LogP: 1.54750

2-Bromo-3-methylpyrazine Security Information

• Hazard Statement： H302-H315-H319-H335
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Bromo-3-methylpyrazine

2-Bromo-3-methylpyrazine: A Comprehensive Overview

2-Bromo-3-methylpyrazine (CAS No. 120984-76-1) is a heterocyclic organic compound with a pyrazine ring substituted by a bromine atom at position 2 and a methyl group at position 3. This compound belongs to the class of bromopyrazines, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The pyrazine ring is a six-membered aromatic structure with two nitrogen atoms at positions 1 and 4, contributing to the compound's stability and reactivity.

The synthesis of 2-bromo-3-methylpyrazine can be achieved through various methods, including the bromination of pyrazine derivatives or the modification of existing pyrazine analogs. Recent studies have focused on optimizing the synthesis process to improve yield and purity while minimizing environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to achieve more efficient reactions. These advancements not only enhance the production scale but also pave the way for large-scale applications in industries.

One of the most promising applications of 2-bromo-3-methylpyrazine lies in its use as an intermediate in drug discovery. The bromine substituent at position 2 makes it an excellent candidate for further functionalization, enabling the creation of diverse bioactive molecules. Recent research has highlighted its potential as a building block for developing anti-cancer agents, where its ability to modulate specific cellular pathways has shown significant promise. Additionally, this compound has been investigated for its role in designing novel antibiotics, addressing the growing challenge of antibiotic resistance.

In the field of agrochemicals, 2-bromo-3-methylpyrazine has been explored as a precursor for herbicides and fungicides. Its unique chemical structure allows for selective interactions with target enzymes, making it a valuable asset in crop protection. For example, studies have demonstrated its effectiveness in inhibiting key enzymes involved in fungal growth, thereby offering a potential solution to combat plant diseases caused by pathogenic fungi.

Moreover, 2-bromo-3-methylpyrazine has garnered attention in materials science due to its potential as a component in advanced materials such as conductive polymers and organic semiconductors. The pyrazine ring's aromaticity and electron-withdrawing bromine substituent contribute to its electronic properties, making it suitable for applications in organic electronics. Recent breakthroughs have focused on integrating this compound into polymer frameworks to enhance their electrical conductivity and stability under various conditions.

The environmental impact of 2-bromo-3-methylpyrazine has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity levels under different environmental conditions. Results indicate that while it exhibits moderate biodegradability, further research is required to fully understand its long-term effects on ecosystems. This information is crucial for ensuring sustainable practices during its production and application.

In conclusion, 2-bromo-3-methylpyrazine (CAS No. 120984-76-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new potentials and optimize its synthesis and application processes, this compound is poised to play an even greater role in advancing technological and scientific frontiers.